Cas no 62351-58-0 ((3-methoxyphenyl)(2,2,2-trifluoroethyl)amine)

• Product Name: (3-methoxyphenyl)(2,2,2-trifluoroethyl)amine
• CAS No: 62351-58-0
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD11154204
• CID: 448290
• PubChem ID: 23236498
• Update Time: 2025-05-21

(3-methoxyphenyl)(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methoxy-N-(2,2,2-trifluoroethyl)-
• (3-METHOXYPHENYL)(2,2,2-TRIFLUOROETHYL)AMINE
• 3-Methoxy-N-(2,2,2-trifluoroethyl)aniline
• 3-Methoxy-N-trifluoraethylanilin
• AG-G-28859
• CTK2C1748
• F2167-0097
• N-(2,2,2-trifluoroethyl)-3-methoxyaniline
• N-(2,2,2-tri-fluoroethyl)-3-methoxyaniline
• N-(2,2,2-trifluoroethyl)-m-methoxyaniline
• N-Trifluoraethyl-m-methoxyanilin
• SureCN2709779
• BB 0241688
• DTXSID30631442
• KVBSCPYTIJHXRX-UHFFFAOYSA-N
• 62351-58-0
• CS-0303104
• EN300-238851
• AKOS000257640
• (3-Methoxy-phenyl)-(2,2,2-trifluoro-ethyl)-ami ne
• SCHEMBL2709779
• (3-methoxyphenyl)(2,2,2-trifluoroethyl)amine

• MDL： MFCD11154204
• Inchi： 1S/C9H10F3NO/c1-14-8-4-2-3-7(5-8)13-6-9(10,11)12/h2-5,13H,6H2,1H3
• InChI Key： KVBSCPYTIJHXRX-UHFFFAOYSA-N
• SMILES： FC(CNC1C=CC=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 205.0715
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 239.9±40.0 °C at 760 mmHg
• Flash Point: 98.9±27.3 °C
• PSA: 21.26
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(3-methoxyphenyl)(2,2,2-trifluoroethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-methoxyphenyl)(2,2,2-trifluoroethyl)amine

The Compound CAS No. 62351-58-0: (3-Methoxyphenyl)(2,2,2-Trifluoroethyl)Amine

(3-Methoxyphenyl)(2,2,2-Trifluoroethyl)Amine, also known by its CAS registry number 62351-58-0, is a specialized organic compound that has garnered attention in various fields of chemical research. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a methoxy-substituted phenyl ring. The trifluoroethyl group introduces significant electron-withdrawing effects, while the methoxyphenyl group contributes to aromaticity and potential reactivity in certain chemical environments.

Recent studies have highlighted the importance of fluorinated compounds like (3-Methoxyphenyl)(2,2,2-Trifluoroethyl)Amine in drug discovery and materials science. The presence of fluorine atoms in the trifluoroethyl group enhances the compound's stability and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

In terms of synthesis, (3-Methoxyphenyl)(2,2,2-Trifluoroethyl)Amine can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing emphasis on sustainable chemistry practices.

The compound's electronic properties make it an interesting subject for studies in electrochemistry and material science. Its ability to participate in π-π interactions due to the aromatic methoxyphenyl group has been exploited in designing advanced materials such as organic semiconductors and sensors. Additionally, the trifluoroethyl group's electronegativity contributes to unique electronic characteristics that are valuable in these applications.

From a pharmacological perspective, (3-Methoxyphenyl)(2,2,2-Trifluoroethyl)Amine has shown potential as a lead compound for developing drugs targeting G-protein coupled receptors (GPCRs). Its structure allows for modulation of receptor activity through specific interactions with transmembrane domains. Recent research has focused on optimizing its bioavailability and reducing off-target effects to enhance its therapeutic potential.

In conclusion, (3-Methoxyphenyl)(2,2,2-Trifluoroethyl)Amine (CAS No. 62351-58-0) is a versatile compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines. As advancements in chemical synthesis and computational modeling continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial research.